Cas no 2145091-51-4 (Pacmilimab)

• Product Name: Pacmilimab
• CAS No: 2145091-51-4
• CID: 5517375
• Update Time: 2025-10-29

Pacmilimab Chemical and Physical Properties

Names and Identifiers

• Pacmilimab

Additional information on Pacmilimab

Comprehensive Overview of Pacmilimab (CAS No. 2145091-51-4): Mechanism, Applications, and Future Directions

Pacmilimab, with the CAS number 2145091-51-4, is a novel monoclonal antibody that has garnered significant attention in the field of immunotherapy. As a PD-1/PD-L1 inhibitor, it plays a pivotal role in modulating the immune system to target cancer cells. The compound's unique mechanism of action and potential therapeutic benefits have made it a subject of intense research and clinical trials. This article delves into the scientific and clinical aspects of Pacmilimab, addressing common queries such as "how does Pacmilimab work," "Pacmilimab clinical trials 2023," and "Pacmilimab side effects," while also exploring its future prospects in oncology.

The PD-1/PD-L1 pathway is a critical checkpoint in immune regulation, often exploited by tumors to evade detection. Pacmilimab binds to PD-L1, blocking its interaction with PD-1 on T-cells, thereby restoring the immune system's ability to attack cancer cells. This mechanism is similar to other immune checkpoint inhibitors like pembrolizumab and nivolumab, but Pacmilimab has shown distinct pharmacokinetic properties in preclinical studies. Researchers are particularly interested in its tumor microenvironment penetration and durability of response, which could translate to better outcomes for patients with non-small cell lung cancer (NSCLC), melanoma, and other solid tumors.

Recent Pacmilimab clinical trials have focused on its efficacy as both a monotherapy and in combination with other targeted therapies. For instance, a Phase II study evaluating Pacmilimab in advanced NSCLC reported a response rate of 25-30%, with some patients achieving long-term remission. These findings align with the growing demand for personalized cancer treatments and biomarker-driven therapies. Patients and clinicians frequently search for "Pacmilimab survival benefits" and "Pacmilimab vs. Keytruda," highlighting the need for comparative data. While direct comparisons are limited, Pacmilimab's lower incidence of severe immune-related adverse events (irAEs) in early trials has been a notable advantage.

Beyond its clinical applications, Pacmilimab has also sparked discussions about cost-effectiveness and accessibility. As with many biologic drugs, the high price of immunotherapies remains a barrier for widespread adoption. Searches for "Pacmilimab price" and "Pacmilimab patient assistance programs" reflect these concerns. Pharmaceutical companies are exploring biosimilar development and value-based pricing models to address these challenges, which could enhance Pacmilimab's market penetration in emerging economies.

Looking ahead, the future of Pacmilimab lies in its potential for combination therapies and neoadjuvant settings. Ongoing research investigates its synergy with chemotherapy, radiation, and emerging CAR-T cell therapies. Additionally, advancements in predictive biomarkers, such as PD-L1 expression levels and tumor mutational burden (TMB), may further refine patient selection. The scientific community eagerly anticipates updates on "Pacmilimab FDA approval timeline" and "Pacmilimab real-world evidence," which will shape its integration into standard care protocols.

In summary, Pacmilimab (CAS 2145091-51-4) represents a promising addition to the immuno-oncology arsenal. Its mechanistic precision, favorable safety profile, and versatile applications position it as a key player in the fight against cancer. As clinical data matures and patient-centric approaches evolve, Pacmilimab could redefine treatment paradigms for numerous malignancies, offering hope to millions worldwide.